Cas no 1131622-96-2 (2-[3-ethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic Acid)

• Product Name: 2-[3-ethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic Acid
• CAS No: 1131622-96-2
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• MDL: MFCD11112565
• CID: 1204103
• PubChem ID: 44828722
• Update Time: 2025-10-28

2-[3-ethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-ethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic acid
• 1-(2-carboxyphenyl)-3-ethyl-4-Boc piperazine
• CTK8E2243
• SBB066949
• KB-146464
• FT-0655989
• 1-(2-carboxyphenyl)-3-ethyl-4-boc-piperazine
• A803005
• I13-0265
• AKOS015842854
• DB-249794
• 2-[4-(tert-Butoxycarbonyl)-3-ethylpiperazin-1-yl]benzoic acid
• 2-(4-(tert-Butoxycarbonyl)-3-ethylpiperazin-1-yl)benzoic acid
• 2-[3-ethyl-4-[(2-methylpropan-2-yl)oxy-oxomethyl]-1-piperazinyl]benzoic acid
• 1-(2-carboxyphenyl)-3-ethyl-4-bocpiperazine
• 1131622-96-2
• DTXSID40660864
• 2-(4-tert-butoxycarbonyl-3-ethyl-piperazin-1-yl)benzoic acid
• 2-[3-ethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic Acid

• MDL： MFCD11112565
• Inchi： 1S/C18H26N2O4/c1-5-13-12-19(15-9-7-6-8-14(15)16(21)22)10-11-20(13)17(23)24-18(2,3)4/h6-9,13H,5,10-12H2,1-4H3,(H,21,22)
• InChI Key： PAJSMVMXNWUEEG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC=CC=2C(=O)O)CC1CC)=O

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-[3-ethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic Acid

Introduction to 2-[3-Ethyl-4-[(2-Methylpropan-2-yl)Oxycarbonyl]Piperazin-1-yl]Benzoic Acid (CAS No. 1131622-96-2)

2-[3-Ethyl-4-[(2-Methylpropan-2-yl)Oxycarbonyl]Piperazin-1-yl]Benzoic Acid (CAS No. 1131622-96-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of piperazine and benzoic acid, and it possesses a unique structure that confers it with a range of biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 2-[3-Ethyl-4-[(2-Methylpropan-2-yl)Oxycarbonyl]Piperazin-1-yl]Benzoic Acid is characterized by a piperazine ring substituted with an ethyl group and a tert-butyl carbamate moiety, attached to a benzoic acid moiety. This combination of functional groups imparts the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the piperazine ring, in particular, is known to enhance the compound's ability to interact with various biological targets.

In terms of synthesis, 2-[3-Ethyl-4-[(2-Methylpropan-2-yl)Oxycarbonyl]Piperazin-1-yl]Benzoic Acid can be prepared through a multi-step process involving the reaction of 3-ethylpiperazine with tert-butyl chloroformate to form the tert-butyl carbamate intermediate, followed by coupling with 2-chlorobenzoic acid or its equivalent. This synthetic route has been optimized in several studies to improve yield and purity, making it suitable for large-scale production.

The biological activities of 2-[3-Ethyl-4-[(2-Methylpropan-2-yl)Oxycarbonyl]Piperazin-1-yl]Benzoic Acid have been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are enzymes that play critical roles in cell signaling and proliferation. This property makes it a promising candidate for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-[3-Ethyl-4-[(2-Methylpropan-2-yl)Oxycarbonyl]Piperazin-1-yl]Benzoic Acid has also been investigated for its effects on ion channels and receptors. Studies have demonstrated that it can modulate the activity of certain ion channels, which are essential for maintaining cellular homeostasis and function. This modulation can have therapeutic implications in conditions such as neurological disorders and cardiovascular diseases.

The pharmacokinetic properties of 2-[3-Ethyl-4-[(2-Methylpropan-2-yl)Oxycarbonyl]Piperazin-1-y l]Benzoic Acid have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) has been particularly noted, making it suitable for targeting central nervous system (CNS) disorders.

Clinical trials involving 2-[3-Ethyl-4-[ (2-Methylpropan - 2 - yl )Oxycarbonyl ]Piperazin - 1 - yl ]Benzoic Acid are currently underway to further assess its safety and efficacy in human subjects. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and significant therapeutic effects in various disease models. These findings underscore the potential of this compound as a novel therapeutic agent in the near future.

In conclusion, 2-[3-Ethyl - 4 - [( 2 - Methylpropan - 2 - yl )Oxycarbonyl ]Piperazin - 1 - yl ]Benzoic Acid (CAS No. 1131622 - 96 - 2) is a promising compound with a unique chemical structure that confers it with diverse biological activities. Its potential applications in treating various diseases make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover more about its properties and mechanisms of action, this compound is poised to play a significant role in advancing therapeutic options for patients.